2-[(Thiophen-3-yl-methyl)amino]-5-trifluoromethylbenzonitrile

• Molecular Formula: C13H9F3N2S
• Molecular Weight: 282.29 g/mol
• IUPAC Name: 2-(thiophen-3-ylmethylamino)-5-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C13H9F3N2S/c14-13(15,16)11-1-2-12(10(5-11)6-17)18-7-9-3-4-19-8-9/h1-5,8,18H,7H2
• InChI Key: UCBIGBANHNPFFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)C#N)NCC2=CSC=C2

Description

2-[(Thiophen-3-yl-methyl)amino]-5-trifluoromethylbenzonitrile is a useful research compound. Its molecular formula is C13H9F3N2S and its molecular weight is 282.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-fluoro-5-trifluoromethylbenzonitrile 1A (1.11 g, 5.87 mmol) and 3-(aminomethyl)thiophene 1B (1.0 g, 8.85 mmol) in trifluoromethylbenzene (10 mL) was added diisopropylethylamine (2.3 g, 17.8 mmol). The reaction mixture was heated in a microwave reactor at 160° C. for 30 minutes. Ethyl acetate (100 mL) was added and the organic layer was washed with 1 N hydrochloric acid and brine. The organic layer was dried over sodium sulfate. The organic solvent was evaporated under reduced pressure to provide 2-[(thiophen-3-yl-methyl)amino]-5-trifluoromethylbenzonitrile 1C (1.42 g, 5.04 mmol) which was used in the next step without further purification.